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16-Deethylindanomycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

16-Deethylindanomycin is a naturally occurring polyether antibiotic belonging to the pyrrole-
ether class. Produced by the bacterium Streptomyces setonii, this compound exhibits notable
biological activity, including efficacy against Gram-positive bacteria and its function as a
potassium-selective ionophore. Its ability to transport potassium ions across biological
membranes leads to the disruption of cellular ion homeostasis and induces secondary effects
such as calcium-dependent histamine release. This technical guide provides a comprehensive
overview of the known physical, chemical, and biological properties of 16-
Deethylindanomycin, offering valuable information for researchers in drug discovery and
development.

Physicochemical Properties

16-Deethylindanomycin is a solid compound with the molecular formula C29H39NO4 and a
molecular weight of 465.6 g/mol .[1] It is structurally similar to indanomycin.[2] Proper storage
of 16-Deethylindanomycin requires a temperature of -20°C, under which it maintains stability
for at least four years.[1]

Table 1: Physical and Chemical Properties of 16-Deethylindanomycin
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Property Value Source
Molecular Formula C29H39N0O4 [1]
Molecular Weight 465.6 g/mol [1]
Appearance Solid [1]
CAS Number 106803-22-9 [1]
Synonyms A 83094A, Omomycin [1]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage Temperature -20°C [1]
Stability > 4 years [1]

Spectral Data:

Detailed experimental spectral data for 16-Deethylindanomycin, including specific UV-Vis
absorption maxima, 1H and 13C NMR chemical shifts, and mass spectrometry fragmentation
patterns, are not readily available in the public domain. Researchers undertaking work with this
compound would need to perform these analyses to obtain definitive spectral characteristics.

Biological Activity and Mechanism of Action

16-Deethylindanomycin is recognized for its potent activity against a range of Gram-positive
bacteria.[2] Its primary mechanism of action is that of an ionophore, a lipid-soluble molecule
that binds to and transports ions across cell membranes.[1]

lonophoric Activity

16-Deethylindanomycin demonstrates a high selectivity for potassium ions (K+).[1] By
forming a lipid-soluble complex with K+, it facilitates the transport of these ions across the
hydrophobic lipid bilayers of cell membranes, disrupting the natural ion gradients essential for
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cellular function. This dissipation of the transmembrane potential can lead to cell death, which
is the basis of its antibiotic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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